Cas no 1258826-74-2 (2-(Aminomethyl)-4-methyl-1,3-thiazole-5-carboxamide)

• Product Name: 2-(Aminomethyl)-4-methyl-1,3-thiazole-5-carboxamide
• CAS No: 1258826-74-2
• MF: C₆H₉N₃OS
• MW: 171.220159292221
• CID: 5216717
• PubChem ID: 50988142
• Update Time: 2025-11-01

2-(Aminomethyl)-4-methyl-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-4-methyl-1,3-thiazole-5-carboxamide
• 5-Thiazolecarboxamide, 2-(aminomethyl)-4-methyl-
• 2-(Aminomethyl)-4-methyl-1,3-thiazole-5-carboxamide

• Inchi： 1S/C6H9N3OS/c1-3-5(6(8)10)11-4(2-7)9-3/h2,7H2,1H3,(H2,8,10)
• InChI Key： HYLHOIPOEGNMID-UHFFFAOYSA-N
• SMILES： S1C(C(N)=O)=C(C)N=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 164
• XLogP3: -0.5
• Topological Polar Surface Area: 110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(Aminomethyl)-4-methyl-1,3-thiazole-5-carboxamide

Comprehensive Overview of 2-(Aminomethyl)-4-methyl-1,3-thiazole-5-carboxamide (CAS No. 1258826-74-2)

2-(Aminomethyl)-4-methyl-1,3-thiazole-5-carboxamide, identified by its CAS number 1258826-74-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both aminomethyl and carboxamide functional groups in its structure makes it a versatile intermediate for drug discovery and development.

In recent years, the demand for thiazole derivatives has surged due to their potential applications in treating various diseases. Researchers are particularly interested in 2-(Aminomethyl)-4-methyl-1,3-thiazole-5-carboxamide for its role in modulating enzyme activity and its potential as a building block for novel therapeutics. The compound's unique structure allows it to interact with biological targets, making it a valuable candidate for further study in medicinal chemistry.

One of the key reasons behind the growing interest in CAS 1258826-74-2 is its relevance to current trends in precision medicine and targeted drug delivery. As the pharmaceutical industry shifts toward personalized treatments, compounds like 2-(Aminomethyl)-4-methyl-1,3-thiazole-5-carboxamide are being explored for their ability to enhance drug efficacy while minimizing side effects. This aligns with the broader focus on sustainable healthcare solutions and green chemistry practices.

From a synthetic perspective, 2-(Aminomethyl)-4-methyl-1,3-thiazole-5-carboxamide offers several advantages. Its thiazole core is amenable to various chemical modifications, enabling researchers to tailor its properties for specific applications. This flexibility has led to its use in the development of small-molecule inhibitors, bioconjugates, and other bioactive agents. Additionally, its stability under physiological conditions makes it a promising candidate for in vivo studies.

The compound's potential extends beyond pharmaceuticals. In the field of agricultural chemistry, thiazole derivatives are being investigated for their role in plant protection and growth regulation. While 2-(Aminomethyl)-4-methyl-1,3-thiazole-5-carboxamide is not yet widely used in this context, its structural features suggest possible applications in developing eco-friendly pesticides or plant growth promoters.

For researchers and industry professionals, understanding the physicochemical properties of CAS 1258826-74-2 is crucial. The compound exhibits moderate solubility in polar solvents, which facilitates its use in aqueous and organic reaction systems. Its molecular weight and logP value also indicate favorable bioavailability, a critical factor in drug design. These characteristics make it a practical choice for laboratory-scale synthesis and industrial applications alike.

As the scientific community continues to explore the potential of 2-(Aminomethyl)-4-methyl-1,3-thiazole-5-carboxamide, questions about its mechanism of action and structure-activity relationships remain areas of active investigation. Recent studies have focused on elucidating its interactions with specific protein targets, which could pave the way for new therapeutic strategies. This aligns with the broader trend of leveraging computational chemistry and AI-driven drug discovery to accelerate research.

In conclusion, 2-(Aminomethyl)-4-methyl-1,3-thiazole-5-carboxamide (CAS No. 1258826-74-2) represents a compelling example of how heterocyclic chemistry contributes to modern science. Its multifaceted applications, from drug development to agricultural innovation, underscore its importance in advancing both human health and environmental sustainability. As research progresses, this compound is likely to play an increasingly prominent role in addressing some of the most pressing challenges in life sciences and material engineering.